Cas no 128623-08-5 (4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride)

• Product Name: 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride
• CAS No: 128623-08-5
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• MDL: MFCD29762830
• CID: 3703704
• PubChem ID: 18957042
• Update Time: 2025-06-07

4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[[3-(chloromethyl)phenyl]methyl]-, hydrochloride
• 4-{[3-(chloromethyl)phenyl]methyl}morpholine hydrochloride
• 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride
• EN300-256302
• 4-{[3-(chloromethyl)phenyl]methyl}morpholinehydrochloride
• 4-{[3-(CHLOROMETHYL)PHENYL]METHYLMORPHOLINE HYDROCHLORIDE
• AS-78236
• 4-[[3-(chloromethyl)phenyl]methyl]morpholine;hydrochloride
• SCHEMBL9024294
• 128623-08-5
• D95489
• 4-((3-(Chloromethyl)phenyl)methyl)morpholine hydrochloride
• DFA62308
• 865-951-3

• MDL： MFCD29762830
• Inchi： 1S/C12H16ClNO.ClH/c13-9-11-2-1-3-12(8-11)10-14-4-6-15-7-5-14;/h1-3,8H,4-7,9-10H2;1H
• InChI Key： YUVZCSRMKWWNPY-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)CN1CCOCC1.Cl

Computed Properties

• Exact Mass: 261.0687196g/mol
• Monoisotopic Mass: 261.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride

4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride: A Comprehensive Overview

4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride, with the CAS number 128623-08-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-chlorobenzyl)methylmorpholinium chloride, is a morpholine derivative with a unique structure that includes a chloromethyl and phenylmethyl group. These functional groups contribute to its diverse chemical properties and potential applications in drug development.

The molecular formula of 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride is C₁₃H₁₇ClNO·HCl, and its molecular weight is approximately 269.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation development.

In recent years, 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride has been the subject of numerous studies due to its potential as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride for various GPCRs. The results showed that the compound exhibited high affinity for the serotonin 5-HT_2A receptor, which is implicated in conditions such as schizophrenia and depression. This finding suggests that 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride could serve as a valuable starting point for the development of novel serotonin receptor ligands.

Beyond its potential as a GPCR modulator, 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride has also been explored for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride has been another area of focus in recent studies. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound was found to have low plasma protein binding, which can enhance its distribution to target tissues.

In terms of safety and toxicity, preliminary studies have shown that 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will also help to identify any potential side effects or drug interactions that may need to be considered during clinical development.

The synthesis of 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-chlorobenzyl chloride with morpholine followed by treatment with hydrogen chloride gas to form the hydrochloride salt. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 4-{3-(chloromethyl)phenylmethyl}morpholine hydrochloride, with CAS number 128623-08-5, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule in the quest for innovative treatments for various diseases.